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Compound of Interest

Compound Name: Dutasteride-13C6

CAS No.: 1217685-27-2

Cat. No.: B1141179 Get Quote

Executive Summary & Substance Profile
Dutasteride-13C6 is a stable isotope-labeled internal standard used primarily in LC-MS/GC-

MS quantification.[1] While chemically identical to the pharmaceutical Dutasteride, its usage

context (analytical reference standard) implies handling of milligram-level quantities rather than

bulk manufacturing.[1]

Crucial Operational Distinction:

Is it Radioactive?NO. The

C label is a stable isotope. It does not emit radiation. Disposing of this as radioactive waste
is a costly operational error.[2]

Is it Hazardous?YES. It is a high-potency active pharmaceutical ingredient (HPAPI).[1] It is a

dual 5

-reductase inhibitor and a known teratogen (Reproductive Toxicity Category 1B).[1]

Immediate Action Directive: Treat as High-Potency Chemical Waste (Incineration Only). Do not

dispose of down the drain. Do not dispose of in general trash.
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Before disposal, the waste must be characterized to ensure regulatory compliance (EPA/RCRA

in the US, REACH in EU).

Parameter Specification Operational Implication

CAS Number 1217685-27-2 (Labeled)

Use parent CAS (164656-23-

9) for hazard data if labeled

SDS is unavailable.[1]

Radioactivity None (Stable Isotope)

Do not place in radioactive

waste streams (save ~$500/kg

in disposal fees).[1]

Biohazard High (Reprotoxic)

Must be segregated from

general chemical waste to

prevent downstream exposure.

[1]

RCRA Status (USA) Non-Listed

Not P-listed or U-listed, but

must be managed as "Potent

Pharmaceutical Waste."[1]

Disposal Method Destructive Incineration

Chemical deactivation is not

recommended due to potency;

thermal destruction is required.

Expert Insight: While Dutasteride is not explicitly on the EPA's "P-List" (Acutely Hazardous),

most Responsible Care® protocols in pharma R&D treat it as such due to its ability to be

absorbed through the skin and cause birth defects at low concentrations.

Disposal Decision Matrix (Workflow)
The following logic flow ensures the material ends up in the correct waste stream, preventing

regulatory fines and safety breaches.
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(Double Bagged)

Yes (Spill Debris)
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Figure 1: Decision matrix for segregating Dutasteride-13C6 waste based on physical state and

concentration.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Vials, PPE, Weighing Boats)
Context: Used for disposing of the original vial, contaminated gloves, or paper towels from

minor spills.[1]

Containment: Do not throw in the general trash.
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Primary Seal: Place the waste item into a clear polyethylene bag (4 mil thickness). Seal with

tape or zip-tie.[1]

Secondary Seal: Place the primary bag into a High-Potency/Cytotoxic Waste Bin (often

Yellow or Purple depending on facility standards).

Labeling: Affix a label reading: "Contains Dutasteride-13C6. Reproductive Toxin.[1][3][4]

Incinerate Only."

Protocol B: Liquid Waste (Stock Solutions)
Context: Expired reference standards dissolved in Methanol, DMSO, or Acetonitrile.[1]

Segregation: Do not mix with general organic solvent waste if the concentration is high (>1

mg/mL).

Container: Use a dedicated HDPE or Glass waste bottle.

Solvent Compatibility: Dutasteride is soluble in organic solvents. Ensure the waste container

is compatible with the solvent matrix (e.g., DMSO).

Transfer: Pour waste into the container inside a fume hood.

Rinse: Rinse the original vial 3x with the solvent. Add rinsate to the waste container.

Disposal: Cap tightly. Hand over to EHS for Commercial Incineration.

Protocol C: Trace Waste (HPLC Effluent)
Context: Large volumes of mobile phase containing picogram/nanogram levels of the

substance.

Risk Assessment: At trace levels (ng/mL), the toxicity risk is diluted, but environmental

persistence remains.[1]

Collection: Collect HPLC effluent in the standard "Organic Solvent Waste" carboy.

Verification: Confirm that your facility's solvent waste vendor utilizes incineration (waste-to-

energy or destructive) rather than solvent recovery/distillation.[1]
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Why? Distillation may concentrate the Dutasteride in the sludge, creating a new hazard.

Incineration destroys it.[1]

Emergency Procedures: Spills & Exposure
If a spill occurs during disposal or handling:

1. The "SWIMS" Protocol:

Stop the spill (upright the vial).

Warn others (evacuate the immediate 10ft radius).

Isolate the area (close hood sash).

Monitor (check for skin contamination).[1][3]

Stay (do not leave the lab until cleared).

2. Decontamination Solution: Dutasteride is lipophilic and difficult to remove with water alone.

Step 1: Wipe surface with Ethanol or Isopropanol (solubilizes the compound).

Step 2: Wash surface with strong soap and water (removes the residue).

Step 3: Dispose of all cleanup materials as Solid Waste (Protocol A).[1]

Regulatory Reference & Compliance
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Regulation Relevance to Dutasteride-13C6

EPA RCRA (40 CFR 261)

Defines hazardous waste.[1][5][6][7][8] While

not P-listed, it meets the criteria for

"characteristic" waste if mixed with ignitable

solvents (D001).[1]

NIOSH List (2016/2020)

Dutasteride is listed as a "Hazardous Drug"

(Group 1/2/3).[1] Requires containment and

segregation.[9][10][11]

OSHA (29 CFR 1910.1200)
Requires communication of reproductive

hazards.[1] Labels must be explicit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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